3-(2,5-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine

• IUPAC Name: 3-(2,5-dichlorophenoxy)-1-methylpyrazol-4-amine
• InChI: InChI=1S/C10H9Cl2N3O/c1-15-5-8(13)10(14-15)16-9-4-6(11)2-3-7(9)12/h2-5H,13H2,1H3
• InChI Key: XCTNQIONDBPHJS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC2=C(C=CC(=C2)Cl)Cl)N
• Molecular Formula: C10H9Cl2N3O
• Molecular Weight: 258.10 g/mol

Description

3-(2,5-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine is a chemical compound that belongs to the class of phenoxy-substituted pyrazoles

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,5-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine typically involves the reaction of 2,5-dichlorophenol with 1-methyl-1H-pyrazol-4-amine under specific conditions. One common method includes the use of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) at elevated temperatures. The reaction proceeds through a nucleophilic substitution mechanism, where the phenolic hydroxyl group is replaced by the pyrazole moiety .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and advanced purification techniques such as crystallization and chromatography can further improve the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(2,5-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atoms can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives of the pyrazole ring.

Reduction: Reduced forms of the compound with altered functional groups.

Substitution: Substituted derivatives with new functional groups replacing the chlorine atoms.

Scientific Research Applications

3-(2,5-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(2,5-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

2,4-dichlorophenoxyacetic acid (2,4-D): A widely used herbicide with similar phenoxy structure.

2-methyl-4-chlorophenoxyacetic acid (MCPA): Another herbicide with structural similarities.

3,5-dichlorobenzamide derivatives: Compounds with similar dichlorophenyl groups.

Uniqueness

3-(2,5-dichlorophenoxy)-1-methyl-1H-pyrazol-4-amine is unique due to its specific substitution pattern on the pyrazole ring, which imparts distinct chemical and biological properties.